Cas no 112081-40-0 (N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-3-oxobutanamide)

N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-3-oxobutanamide structure
112081-40-0 structure
Product name:N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-3-oxobutanamide
CAS No:112081-40-0
MF:C15H18N2O3
MW:274.315
CID:2607975
PubChem ID:71336063

N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-3-oxobutanamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-3-oxobutanamide
    • N-[2-(5-Methoxy-1H-indol-3-yl)ethyl]-3-oxobutanamide
    • N-(2-(5-Methoxy-1H-indol-3-yl)ethyl)-3-oxobutanamide
    • 112081-40-0
    • SCHEMBL19261961
    • DTXSID10763932
    • Inchi: InChI=1S/C15H18N2O3/c1-10(18)7-15(19)16-6-5-11-9-17-14-4-3-12(20-2)8-13(11)14/h3-4,8-9,17H,5-7H2,1-2H3,(H,16,19)
    • InChI Key: NMQJDEDRZIUFBH-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 274.13174244Da
  • Monoisotopic Mass: 274.13174244Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.2Ų
  • XLogP3: 0.6

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